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Compound of Interest

Compound Name: Lithium fluorosulfate

Cat. No.: B081330 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling reactive compounds like Lithium fluorosulfate (LiFSO₃).

This document provides immediate, essential guidance on personal protective equipment

(PPE), operational procedures, and disposal plans to foster a safe and efficient research

environment.

Health Hazard Summary
Lithium fluorosulfate is a corrosive and toxic substance that requires careful handling.[1][2] It

can cause severe skin burns, serious eye damage, and respiratory irritation.[1][3] Ingestion is

harmful.[1][3] The compound reacts violently with water, releasing flammable gases.[3][4]

Personal Protective Equipment (PPE)
The following table summarizes the necessary personal protective equipment when handling

Lithium fluorosulfate. Adherence to these recommendations is critical to minimize exposure

and ensure personal safety.
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Body Part
Personal Protective
Equipment

Standard/Specification

Eyes/Face

Chemical goggles or safety

glasses. A face shield is also

recommended.[3]

ANSI Z87.1, EN 166

Hands

Chemical-resistant protective

gloves. Nitrile gloves are

suitable for low-volume

applications; wearing two pairs

is recommended.[5]

29 CFR 1910.138, EN 374

Body

Wear suitable protective

clothing, such as a flame-

resistant laboratory coat, fully

buttoned.[3][5]

EN 340

Respiratory

In case of inadequate

ventilation or dust formation,

wear respiratory protection.[3]

[4] A full-face respirator with

multi-purpose combination

respirator cartridges is

recommended.[4]

29 CFR 1910.134, EN 149

Feet Safety shoes are required.[3] 29 CFR 1910.136

Safe Handling and Storage Protocol
Operational Plan:

Engineering Controls: Whenever possible, handle Lithium fluorosulfate in a properly

functioning glove box under an inert atmosphere (e.g., argon).[4][5] If a glove box is not

available, a certified chemical fume hood with a face velocity between 80-125 feet per

minute must be used.[5] Ensure that an emergency eye wash fountain and safety shower

are immediately accessible.[3]

Handling Procedures:
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Avoid all personal contact, including inhalation of dust.[1]

Do not handle until all safety precautions have been read and understood.[3]

Keep the container tightly closed when not in use.[1][3]

Avoid contact with incompatible materials such as water, strong oxidizing agents, and

bases.[3]

When handling, do not eat, drink, or smoke.[1][3]

Storage:

Store in a dry, cool, and well-ventilated area.[1][3]

The substance is moisture-sensitive; store under an inert gas.[3]

Store in the original, tightly sealed containers.[1]

Logical Workflow for Handling Lithium Fluorosulfate
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Preparation

Handling

Post-Handling

Don Appropriate PPE

Set Up in Glove Box or Fume Hood

Gather Materials

Weigh/Measure Under Inert Gas

Proceed to Handling

Transfer to Reaction Vessel

Decontaminate Glassware

Proceed to Cleanup

Dispose of Waste Properly

Wash Hands Thoroughly
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Immediate Actions Medical Attention

Exposure Incident Remove from Exposure Flush Affected Area (Skin/Eyes) Alert Supervisor/Safety Officer Seek Immediate Medical Attention Provide SDS to Medical Personnel

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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